Octadecylamine
Octadecylamine
Octadecylamine (ODA) is a primary alkyl amine mainly used as a hydrophobic surface modifier.
Octadecylamine appears as a white solid. Insoluble in water and less dense than water. Hence floats on water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Octadecylamine, also known as stearylamine or 1-aminooctadecane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Octadecylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octadecylamine is primarily located in the membrane (predicted from logP).
Octadecan-1-amine is an 18-carbon primary aliphatic amine. It has a role as a film-forming compound.
Octadecylamine appears as a white solid. Insoluble in water and less dense than water. Hence floats on water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Octadecylamine, also known as stearylamine or 1-aminooctadecane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Octadecylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octadecylamine is primarily located in the membrane (predicted from logP).
Octadecan-1-amine is an 18-carbon primary aliphatic amine. It has a role as a film-forming compound.
Brand Name:
Vulcanchem
CAS No.:
124-30-1
VCID:
VC20854923
InChI:
InChI=1S/C18H39N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-19H2,1H3
SMILES:
CCCCCCCCCCCCCCCCCCN
Molecular Formula:
C18H39N
Molecular Weight:
269.5 g/mol
Octadecylamine
CAS No.: 124-30-1
Cat. No.: VC20854923
Molecular Formula: C18H39N
Molecular Weight: 269.5 g/mol
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Specification
| Description | Octadecylamine (ODA) is a primary alkyl amine mainly used as a hydrophobic surface modifier. Octadecylamine appears as a white solid. Insoluble in water and less dense than water. Hence floats on water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals. Octadecylamine, also known as stearylamine or 1-aminooctadecane, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Octadecylamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, octadecylamine is primarily located in the membrane (predicted from logP). Octadecan-1-amine is an 18-carbon primary aliphatic amine. It has a role as a film-forming compound. |
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| CAS No. | 124-30-1 |
| Molecular Formula | C18H39N |
| Molecular Weight | 269.5 g/mol |
| IUPAC Name | octadecan-1-amine |
| Standard InChI | InChI=1S/C18H39N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h2-19H2,1H3 |
| Standard InChI Key | REYJJPSVUYRZGE-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCN |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCN |
| Boiling Point | 660 °F at 760 mm Hg (NTP, 1992) 346.8 °C 346.8 °C @ 760 mm Hg |
| Flash Point | 300 °F (NTP, 1992) 148 °C c.c. |
| Melting Point | 120 to 126 °F (NTP, 1992) 52.9 °C 49-52°C |
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